Cas no 81903-80-2 (3,4-Dibromobenzenesulfonyl Chloride)

• Product Name: 3,4-Dibromobenzenesulfonyl Chloride
• CAS No: 81903-80-2
• MF: C₆H₃Br₂ClO₂S
• MW: 334.412818193436
• MDL: MFCD00060709
• CID: 720273
• PubChem ID: 2758032
• Update Time: 2025-04-19

3,4-Dibromobenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 3,4-dibromo-
• 3,4-Dibromobenzenesulfonyl chloride
• 3,4-Dibrom-benzolsulfonylchlorid
• 3,4-dibromo-benzenesulfonyl chloride
• 3,4-dibromophenylsulfonic acid chloride
• 3,4-dibromophenylsulfonyl chloride
• Benzenesulfonylchloride,3,4-dibromo
• GS3110
• CS-0359662
• AKOS000140834
• MFCD00060709
• PBCQAUMKUSTMJD-UHFFFAOYSA-N
• A840215
• 3,4-dibromobenzene-1-sulfonyl chloride
• BS-42328
• FT-0676338
• 1-(3,4-DICHLOROPHENYL)-3-DIMETHYLAMINO-1-PROPANONEHCL
• 3,4-DIBROMOBENZENESULFONYLCHLORIDE
• DTXSID20374139
• Benzenesulfonyl chloride, 3,4-dibromo-
• 81903-80-2
• SCHEMBL3194901
• DB-021847
• 3,4-Dibromobenzenesulfonyl Chloride

• MDL： MFCD00060709
• Inchi： 1S/C6H3Br2ClO2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H
• InChI Key： PBCQAUMKUSTMJD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)S(=O)(=O)Cl)Br

Computed Properties

• Exact Mass: 331.79100
• Monoisotopic Mass: 331.79090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 34 °C
• PSA: 42.52000
• LogP: 4.21990

3,4-Dibromobenzenesulfonyl Chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：MOISTURE SENSITIVE, CORROSIVE
• Risk Phrases：R34